(Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(2,3-dihydro-1,4-benzodioxine-3-carbonylimino)-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C19H16N2O5S/c1-24-17(22)10-21-12-6-2-5-9-16(12)27-19(21)20-18(23)15-11-25-13-7-3-4-8-14(13)26-15/h2-9,15H,10-11H2,1H3
• InChI Key: DZANXKVWLSHFCL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC=CC=C2SC1=NC(=O)C3COC4=CC=CC=C4O3
• Molecular Formula: C19H16N2O5S
• Molecular Weight: 384.4 g/mol
• CAS No.: 897734-15-5

Description

(Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C19H16N2O5S and its molecular weight is 384.41. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research has shown that compounds related to (Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate have significant antimicrobial activities. For instance, benzothiazole-imino-benzoic acid Schiff Bases and their metal complexes exhibit good antimicrobial activity against human epidemic-causing bacterial strains, such as those responsible for infections in the mouth, lungs, breast, gastrointestinal tract, and nosocomial infections (Mishra et al., 2019).

Synthesis and Characterization

The synthesis and characterization of related compounds have been a focus of research. For example, novel synthesis methods for derivatives including 2,3-dihydrobenzo[1,4]dioxine have been developed, demonstrating significant stereoselectivity in their formation (Gabriele et al., 2006).

Reactivity and Transformation

Studies on the reactivity of benzoxa(thia)zol-2-thiones and their transformation into other compounds have provided insights into chemical processes and potential applications (Harizi et al., 2000).

Biological Activity

Research on Schiff base ligands derived from similar compounds has shown that they possess biological activities. The evaluation of these activities, especially against bacterial and fungal strains, has been a topic of significant interest (Hassan, 2018).

Catalytic Applications

The potential of imidazole derivatives, which share structural similarities, as catalysts in chemical reactions like transesterification and acylation, has been explored (Grasa et al., 2002).

Aldose Reductase Inhibition

Some derivatives have been investigated for their potential as aldose reductase inhibitors, which is relevant for the treatment of diabetic complications (Ali et al., 2012).

Acid-Catalyzed Isomerization

The mechanisms of acid-catalyzed Z/E isomerization of imines, which are structurally related, have been studied to understand the chemical behavior of similar compounds (Johnson et al., 2001).

Mechanism of Action

While the specific mechanism of action for “(Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate” is not mentioned in the search results, similar compounds have been studied as inhibitors of PARP1, a widely explored anticancer drug target.

Future Directions

The future directions for research on “(Z)-methyl 2-(2-((2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate” and similar compounds could involve further exploration of their potential as inhibitors of PARP1, a widely explored anticancer drug target. Additionally, further chemical modifications, involving analogue synthesis and scaffold hopping, could be explored.